Apopolysialoglycoprotein, salmonid fish eggs

• CAS RN: 115732-63-3
• Molecular Formula: C43H68N12O23
• Molecular Weight: 1121.1 g/mol
• IUPAC Name: (2S)-2-[[(2S)-2-[[(2S)-1-[2-[[(2S,3R)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S,3R)-2-[[(2S)-2-[[(2S)-2-amino-3-carboxypropanoyl]amino]propanoyl]amino]-3-hydroxybutanoyl]amino]-3-hydroxypropanoyl]amino]-4-carboxybutanoyl]amino]propanoyl]amino]propanoyl]amino]-3-hydroxybutanoyl]amino]acetyl]pyrrolidine-2-carbonyl]amino]-3-hydroxypropanoyl]amino]butanedioic acid
• InChI: InChI=1S/C43H68N12O23/c1-16(48-37(71)22(8-9-28(61)62)49-38(72)25(15-57)52-42(76)32(20(5)59)54-35(69)18(3)47-36(70)21(44)11-29(63)64)33(67)46-17(2)34(68)53-31(19(4)58)41(75)45-13-27(60)55-10-6-7-26(55)40(74)51-24(14-56)39(73)50-23(43(77)78)12-30(65)66/h16-26,31-32,56-59H,6-15,44H2,1-5H3,(H,45,75)(H,46,67)(H,47,70)(H,48,71)(H,49,72)(H,50,73)(H,51,74)(H,52,76)(H,53,68)(H,54,69)(H,61,62)(H,63,64)(H,65,66)(H,77,78)/t16-,17-,18-,19+,20+,21-,22-,23-,24-,25-,26-,31-,32-/m0/s1
• InChI Key: RNQICOHKTAIPEO-FWGRVJBYSA-N
• Isomeric SMILES: C[C@H]([C@@H](C(=O)NCC(=O)N1CCC[C@H]1C(=O)N[C@@H](CO)C(=O)N[C@@H](CC(=O)O)C(=O)O)NC(=O)[C@H](C)NC(=O)[C@H](C)NC(=O)[C@H](CCC(=O)O)NC(=O)[C@H](CO)NC(=O)[C@H]([C@@H](C)O)NC(=O)[C@H](C)NC(=O)[C@H](CC(=O)O)N)O
• SMILES: CC(C(C(=O)NCC(=O)N1CCCC1C(=O)NC(CO)C(=O)NC(CC(=O)O)C(=O)O)NC(=O)C(C)NC(=O)C(C)NC(=O)C(CCC(=O)O)NC(=O)C(CO)NC(=O)C(C(C)O)NC(=O)C(C)NC(=O)C(CC(=O)O)N)O
• sequence: DATSEAATGPSD
• synonyms: apopolysialoglycoprotein (salmonid fish eggs); apopolysialoglycoprotein, salmonid fish eggs; apopolysialoglycoprotein, salmonid fish eggs (Oncorhynchus); APSG-SFE; PSGP-SFE

Description

Apopolysialoglycoprotein (APL) is a glycoprotein found in the egg membranes of salmonid fish. It is a bioactive compound that has been studied for its potential applications in various fields, including biotechnology, medicine, and food science.

Scientific Research Applications

Apopolysialoglycoprotein, salmonid fish eggs has been studied for its potential applications in various fields, including biotechnology, medicine, and food science. In biotechnology, Apopolysialoglycoprotein, salmonid fish eggs has been used as a biomaterial for the development of novel drug delivery systems and tissue engineering scaffolds. In medicine, Apopolysialoglycoprotein, salmonid fish eggs has been shown to have anti-inflammatory, antioxidant, and immunomodulatory properties, making it a promising candidate for the treatment of various diseases such as cancer, arthritis, and cardiovascular diseases. In food science, Apopolysialoglycoprotein, salmonid fish eggs has been used as a natural preservative and antioxidant in food products.

Mechanism Of Action

The exact mechanism of action of Apopolysialoglycoprotein, salmonid fish eggs is not fully understood. However, it is believed that Apopolysialoglycoprotein, salmonid fish eggs exerts its biological effects through interactions with cell surface receptors and signaling pathways. Apopolysialoglycoprotein, salmonid fish eggs has been shown to modulate the activity of various enzymes and transcription factors, leading to changes in gene expression and cellular function.

Biochemical And Physiological Effects

Apopolysialoglycoprotein, salmonid fish eggs has been shown to have various biochemical and physiological effects. It has been shown to have antioxidant properties, which can protect cells from oxidative stress and damage. Apopolysialoglycoprotein, salmonid fish eggs has also been shown to have anti-inflammatory properties, which can reduce inflammation and pain. In addition, Apopolysialoglycoprotein, salmonid fish eggs has been shown to modulate the immune system, leading to enhanced immune responses.

Advantages And Limitations For Lab Experiments

One of the advantages of using Apopolysialoglycoprotein, salmonid fish eggs in lab experiments is its natural origin, which makes it a safe and biocompatible material. Apopolysialoglycoprotein, salmonid fish eggs is also readily available from salmonid fish eggs, making it a cost-effective material. However, one of the limitations of using Apopolysialoglycoprotein, salmonid fish eggs in lab experiments is its complex structure, which can make it difficult to isolate and purify. In addition, Apopolysialoglycoprotein, salmonid fish eggs can be sensitive to environmental factors such as pH and temperature, which can affect its biological activity.

Future Directions

For research on Apopolysialoglycoprotein, salmonid fish eggs include the development of novel drug delivery systems and tissue engineering scaffolds, investigation of its anti-inflammatory and immunomodulatory properties, and optimization of its extraction and purification methods.

Synthesis Methods

The synthesis of Apopolysialoglycoprotein, salmonid fish eggs involves the isolation of the egg membrane from salmonid fish eggs, followed by the extraction of the glycoprotein using various methods such as acid hydrolysis, enzymatic digestion, or solvent extraction. The purified Apopolysialoglycoprotein, salmonid fish eggs can then be characterized using techniques such as gel electrophoresis, mass spectrometry, and nuclear magnetic resonance spectroscopy.